CaMKII-IN-1

• CAS No.: 1208123-85-6
• Product Name: CaMKII-IN-1
• Molecular Formula: C29H30ClN5O2S
• Molecular Weight: 548.1
• IUPAC Name: N-[6-benzyl-2-(2-phenylethylamino)-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-4-yl]-3-chloro-2-methylbenzenesulfonamide
• Standard InChI: InChI=1S/C29H30ClN5O2S/c1-21-25(30)13-8-14-27(21)38(36,37)34-28-24-20-35(19-23-11-6-3-7-12-23)18-16-26(24)32-29(33-28)31-17-15-22-9-4-2-5-10-22/h2-14H,15-20H2,1H3,(H2,31,32,33,34)
• Standard InChIKey: LGUUETDTMQTHML-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NC2=NC(=NC3=C2CN(CC3)CC4=CC=CC=C4)NCCC5=CC=CC=C5
• Appearance: Solid powder
• Description: CaMKII-IN-1 is a potent and highly selective CaMKII inhibitor with IC50 of 63 nM; significantly high selectivity against CaMKIV, MLCK, p38a, Akt1, and PKC.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CaMKII-IN-1; CaMKII; CaMKII IN-1; CaMKII IN 1; CaMKII-IN 1.
• Reference: 1: Li DP, Zhou JJ, Zhang J, Pan HL. CaMKII Regulates Synaptic NMDA Receptor; 2: Chen W, An P, Quan XJ, Zhang J, Zhou ZY, Zou LP, Luo HS.; 3: Joseph JS, Ayeleso AO, Mukwevho E. Role of exercise-induced calmodulin protein; 4: Zhuang X, Zhang H, Li X, Li X, Cong M, Peng F, Yu J, Zhang X, Yang Q, Hu G.; 5: Burgos JI, Yeves AM, Barrena JP, Portiansky EL, Vila-Petroff MG, Ennis IL.; 6: Tsai CY, Kuo WW, Shibu MA, Lin YM, Liu CN, Chen YH, Day CH, Shen CY,; 7: Li J, Tang B, Zhang W, Wang C, Yang S, Zhang B, Gao X. Relationship and; 8: Tzimas C, Johnson DM, Santiago DJ, Vafiadaki E, Arvanitis DA, Davos CH, Varela; 9: Ge L, Wang Z, Li C, Zhang Y, Chen L. Suppression of oxidative stress and; 10: Wang R, Yin YX, Mahmood Q, Wang XJ, Gao YP, Gou GJ, Ahmed MM, Kohji F, Du YZ,; 11: Chen Y, Yuan J, Jiang G, Zhu J, Zou Y, Lv Q. Lercanidipine attenuates; 12: Espejo MS, Aiello I, Sepúlveda M, Vila Petroff MG, Aiello EA, De Giusti VC.; 13: Andrei SR, Ghosh M, Sinharoy P, Dey S, Bratz IN, Damron DS. TRPA1 ion channel; 14: Dai H, Jia G, Wang H, Yang J, Jiang H, Chu M. Epidermal growth factor; 15: Jiang S, Huo D, Wang X, Zhao H, Tan J, Zeng Q, OʼRourke ST, Sun C.; 16: Groen C, Bähring R. Modulation of human Kv4.3/KChIP2 channel inactivation; 17: Liao Q, Zhang R, Wang X, Nian W, Ke L, Ouyang W, Zhang Z. Effect of fluoride; 18: Gu Y, Zhang J, Ma X, Kim BW, Wang H, Li J, Pan Y, Xu Y, Ding L, Yang L, Guo; 19: Wang H, Do DC, Liu J, Wang B, Qu J, Ke X, Luo X, Tang HM, Tang HL, Hu C,; 20: Zhong P, Quan D, Huang Y, Huang H. CaMKII Activation Promotes Cardiac
• PubChem Compound: 50898538
• Last Modified: Dec 05 2021